2-Fluoro-6-phenoxyaniline
Overview
Description
Scientific Research Applications
Environmental Toxicity Assessment
- One study utilized high-resolution 1H nuclear magnetic resonance (NMR) spectroscopy to assess the toxicity of fluoroaniline derivatives, including compounds structurally related to 2-Fluoro-6-phenoxyaniline, on earthworms. This approach identified novel biomarkers of xenobiotic toxicity, demonstrating the compound's potential in environmental toxicity studies (Bundy et al., 2002).
Fluorescence-Based Probes
- Research has developed novel fluorescence probes to detect reactive oxygen species (ROS) selectively. These probes, designed with fluoroaniline derivatives, can differentiate specific ROS in biological and chemical applications, highlighting the chemical's role in creating sensitive and specific diagnostic tools (Setsukinai et al., 2003).
- Another study introduced a near-IR uncaging strategy based on cyanine photochemistry, employing fluoroaniline derivatives for controlled drug delivery and optical imaging. This uncaging mechanism, initiated by near-infrared light, showcases the compound's application in delivering therapeutic agents and imaging probes with spatial and temporal precision (Gorka et al., 2014).
Novel Chemical Reactions and Synthesis
- A study on the synthesis and utility of fluorogenic acetoxymethyl ethers utilized phenolic fluorophores, potentially including derivatives of 2-Fluoro-6-phenoxyaniline. These compounds serve as profluorophores with applications in imaging biochemical and biological systems, demonstrating their importance in biochemistry and molecular biology (Lavis et al., 2011).
Safety and Hazards
While specific safety and hazard information for “2-Fluoro-6-phenoxyaniline” is not available, similar compounds like 2-phenoxyaniline have several hazard statements. They may cause respiratory irritation, be harmful if inhaled, cause serious eye irritation, cause skin irritation, be harmful in contact with skin, and be toxic in contact with skin .
properties
IUPAC Name |
2-fluoro-6-phenoxyaniline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10FNO/c13-10-7-4-8-11(12(10)14)15-9-5-2-1-3-6-9/h1-8H,14H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MHTMDGVOUBERRP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)OC2=C(C(=CC=C2)F)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10FNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
203.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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